Cas no 1092443-03-2 (2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol)

• Product Name: 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol
• CAS No: 1092443-03-2
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 2118017
• Update Time: 2025-05-20

2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-[1,2,4]Triazolo[1,5-a]pyridin-6-ol
• 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol

• Inchi： 1S/C6H6N4O/c7-6-8-5-2-1-4(11)3-10(5)9-6/h1-3,11H,(H2,7,9)
• InChI Key： RXCDWCXEIJCPDC-UHFFFAOYSA-N
• SMILES： OC1C=CC2=NC(N)=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 76.4

Additional information on 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol

Introduction to 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol (CAS No. 1092443-03-2)

2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol (CAS No. 1092443-03-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol consists of a triazolopyridine core with an amino group and a hydroxyl group attached at specific positions. This arrangement confers the molecule with unique electronic and steric properties that can influence its interactions with biological targets. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and pharmacological profile.

In the realm of medicinal chemistry, 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as a selective inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. Studies have shown that 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol can effectively inhibit CDKs without significant toxicity to normal cells, making it a promising lead compound for the development of anti-cancer drugs.

Beyond its anti-cancer properties, 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol has also been investigated for its potential in treating neurological disorders. Research has demonstrated that this compound can modulate the activity of certain neurotransmitter receptors and ion channels, which are implicated in conditions such as Alzheimer's disease and epilepsy. The ability to fine-tune these biological targets suggests that 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol could be developed into effective therapeutic agents for these debilitating conditions.

The pharmacokinetic properties of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol have also been a focus of recent studies. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its intended target in sufficient concentrations while minimizing side effects. Ongoing research aims to optimize these properties further through structural modifications and formulation strategies.

In addition to its therapeutic potential, 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol has been explored as a tool compound in chemical biology studies. Its ability to selectively modulate specific biological pathways makes it a valuable probe for understanding complex cellular processes. For example, researchers have used this compound to investigate the role of CDKs in cell cycle regulation and to identify novel targets for drug discovery.

The synthesis of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol has been optimized using various synthetic routes to improve yield and purity. One common approach involves the reaction of 6-chloro-[1,2,4]triazolo[1,5-a]pyridine with ammonia followed by hydrolysis to introduce the hydroxyl group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on both laboratory and industrial scales.

Clinical trials involving derivatives of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol are currently underway to evaluate their safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes with manageable side effects. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol (CAS No. 1092443-03-2) is a multifaceted compound with significant potential in both basic research and drug development. Its unique chemical structure and diverse biological activities make it an exciting candidate for addressing unmet medical needs across various therapeutic areas. Continued research and development efforts are expected to unlock even more applications for this promising molecule.